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Compound of Interest

Compound Name: Flagranone A

Cat. No.: B1247167 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Flagranone A is not publicly available. The

following information is based on general best practices for the handling and disposal of

research chemicals. Researchers must consult with their institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure compliance with all local, state,

and federal regulations.

Immediate Safety and Logistical Information
Due to the absence of a specific SDS for Flagranone A, it must be handled as a compound

with unknown toxicity and hazards. The precautionary principle should be applied, assuming

the substance may be hazardous.

Key Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab

coat, safety goggles with side shields, and chemical-resistant gloves.

Ventilation: Handle Flagranone A in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.

Spill Management: In the event of a spill, isolate the area. Absorb the spill with an inert

material (e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous

waste disposal. Do not allow the chemical to enter drains or waterways.
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First Aid:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the medical

professional with the available information about the substance.

Chemical and Physical Properties of Flagranone A
The following data for Flagranone A has been compiled from publicly available chemical

databases.

Property Value Source

Molecular Formula C₂₆H₃₂O₇ PubChem

Molecular Weight 456.5 g/mol PubChem

IUPAC Name

[6-[(2E,4E,6E)-1-acetyloxy-

3,7,11-trimethyldodeca-

2,4,6,10-tetraenyl]-2,5-dioxo-7-

oxabicyclo[4.1.0]hept-3-en-3-

yl]methyl acetate

PubChem

CAS Number 255062-49-8 PubChem

Description

Flagranone A is a

cyclohexenone oxide antibiotic

produced by Duddingtonia

flagrans. It has shown activity

against Gram-positive bacteria.

BOC Sciences[2]
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Disposal Plan for Flagranone A
As a research chemical with no specific disposal protocol, Flagranone A must be disposed of

as hazardous chemical waste through your institution's EHS-approved waste management

program. Under no circumstances should Flagranone A or its containers be disposed of in the

regular trash or poured down the drain.[3]

Step-by-Step Disposal Protocol:

Waste Segregation:

Solid Waste: Collect any solid Flagranone A, contaminated consumables (e.g., weigh

boats, pipette tips), and spill cleanup materials in a dedicated, chemically compatible

container with a secure screw-top lid.

Liquid Waste: If Flagranone A is in a solution, collect it in a separate, sealed, and

chemically compatible container. Do not mix with other solvent waste streams unless

explicitly permitted by your EHS office.

Container Labeling:

Label the hazardous waste container clearly with the words "Hazardous Waste."

Identify the full chemical name: "Flagranone A" and its CAS number: "255062-49-8."

List all constituents of the waste, including solvents and their approximate concentrations.

Indicate the date when waste was first added to the container.

Include your name, lab location, and contact information.

Storage:

Store the sealed waste container in a designated satellite accumulation area within your

laboratory.

Ensure the storage area is secure, away from heat or ignition sources, and incompatible

materials.
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Waste Pickup:

Once the container is full or ready for disposal, follow your institution's procedures to

request a hazardous waste pickup from the EHS department.

Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like Flagranone A.
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Caption: General workflow for the disposal of Flagranone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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